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Cat. No.: B15556547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Methoxyphenyl)methanol-d2, an isotopically labeled form of 4-methoxybenzyl alcohol,

serves as a critical tool in advanced chemical and pharmaceutical research. This deuterated

analogue, where two hydrogen atoms on the benzylic carbon are replaced with deuterium, is

primarily utilized as an internal standard for highly accurate and precise quantitative analyses

by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2] The

incorporation of deuterium provides a distinct mass shift without significantly altering the

chemical properties, making it an ideal reference compound in complex biological and chemical

matrices.

Furthermore, the study of deuterated compounds like (4-Methoxyphenyl)methanol-d2 is

integral to understanding the kinetic isotope effect (KIE). This effect can influence the

pharmacokinetics of a drug by slowing metabolic pathways that involve the cleavage of a

carbon-hydrogen bond, a common step in drug metabolism by cytochrome P450 enzymes.[3]

[4] This guide provides a comprehensive overview of the chemical properties, experimental

protocols, and core applications of (4-Methoxyphenyl)methanol-d2.
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Core Chemical and Physical Properties
(4-Methoxyphenyl)methanol-d2 shares nearly identical physical properties with its non-

deuterated counterpart, with the primary difference being its increased molecular weight due to

the presence of two deuterium atoms.

Property Value

IUPAC Name dideuterio-(4-methoxyphenyl)methanol[5]

Synonyms
P-Methoxy-Benzyl Alcohol-d2, 4-

Methoxybenzyl-d2 Alcohol[1]

CAS Number 35693-15-3[2][6]

Unlabelled CAS Number 105-13-5[5]

Molecular Formula C₈H₈D₂O₂[2][6]

Molecular Weight 140.18 g/mol [2][6]

Accurate Mass 140.081[5]

Appearance
Colorless to pale yellow liquid (inferred from

non-deuterated form)

Melting Point 22-25 °C (for non-deuterated form)

Boiling Point 259 °C (for non-deuterated form)

Density ~1.113 g/mL at 25 °C (for non-deuterated form)

Solubility
Soluble in organic solvents (ethanol, ether);

limited solubility in water

Storage Store at +4°C in a dark, dry place[5][7]

SMILES OC([2H])([2H])C1=CC=C(C=C1)OC[2][6]

InChI
InChI=1S/C8H10O2/c1-10-8-4-2-7(6-9)3-5-8/h2-

5,9H,6H2,1H3/i6D2[5]

Logical Relationships and Applications
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The primary role of (4-Methoxyphenyl)methanol-d2 is as a stable isotope-labeled internal

standard, which is a direct application of its relationship to the parent compound.

Logical Relationship of (4-Methoxyphenyl)methanol-d2
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Caption: Relationship and applications of the deuterated compound.

Experimental Protocols
Synthesis of (4-Methoxyphenyl)methanol-d2
A common and straightforward method for synthesizing α,α-dideuterio benzyl alcohols is the

reductive deuteration of the corresponding aldehyde using a deuterium-donating reducing

agent.[6] Sodium borodeuteride (NaBD₄) is a widely used reagent for this purpose.

Reaction: Reduction of 4-Methoxybenzaldehyde
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Materials:

4-Methoxybenzaldehyde

Sodium borodeuteride (NaBD₄)

Anhydrous solvent (e.g., Methanol, Ethanol, or Tetrahydrofuran)[8]

Deuterated water (D₂O) for quenching (optional, depending on workup)

Diethyl ether or Ethyl acetate for extraction

Anhydrous magnesium sulfate or sodium sulfate for drying

Dilute hydrochloric acid (HCl) for workup

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-

Methoxybenzaldehyde (1 equivalent) in the chosen anhydrous alcohol (e.g., methanol).

Cool the solution to 0°C in an ice bath.

Slowly add sodium borodeuteride (NaBD₄) (approx. 1.2 equivalents) portion-wise to the

stirred solution. The hydride source in NaBH₄ is capable of reducing four equivalents of the

aldehyde.[9][10]

After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then warm to

room temperature and continue stirring for 2-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting

aldehyde is fully consumed.

Workup: Cool the reaction mixture back to 0°C and slowly quench by adding dilute HCl until

the effervescence ceases. This step protonates the resulting alkoxide.

Remove the organic solvent under reduced pressure.
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Extract the aqueous residue with an organic solvent like ethyl acetate or diethyl ether (3x

volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude (4-Methoxyphenyl)methanol-d2.

The product can be further purified by flash column chromatography if necessary.

Use as an Internal Standard for LC-MS/MS Quantitative
Analysis
(4-Methoxyphenyl)methanol-d2 is an excellent internal standard (IS) for quantifying its non-

deuterated analogue in biological samples.[11][12] Its key advantage is that it co-elutes with

the analyte but is distinguished by its higher mass in the mass spectrometer.[11]

Objective: To quantify (4-Methoxyphenyl)methanol in a plasma sample.

Methodology:

Preparation of Stock Solutions:

Prepare a stock solution of the analyte, (4-Methoxyphenyl)methanol, in methanol at a

concentration of 1 mg/mL.

Prepare a stock solution of the internal standard, (4-Methoxyphenyl)methanol-d2, in

methanol at a concentration of 1 mg/mL.

Preparation of Calibration Standards and Quality Controls (QCs):

Create a series of calibration standards by spiking known concentrations of the analyte

stock solution into blank plasma.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Protein Precipitation):

To 100 µL of each calibration standard, QC, and unknown plasma sample, add a fixed

amount of the internal standard (e.g., 20 µL of a 1 µg/mL working solution). Adding the IS
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early corrects for analyte loss during sample preparation.[13][14]

Add 400 µL of cold acetonitrile to precipitate proteins.

Vortex the samples for 1 minute and then centrifuge at high speed (e.g., 14,000 rpm) for

10 minutes.

Transfer the clear supernatant to a new set of vials for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC): Use a suitable C18 reverse-phase column. The mobile

phase could consist of a gradient of water with 0.1% formic acid (A) and acetonitrile with

0.1% formic acid (B).

Mass Spectrometry (MS): Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the parent-to-

product ion transitions for both the analyte and the internal standard.

Analyte (C₈H₁₀O₂): Monitor a transition such as m/z 139.1 -> 107.1

Internal Standard (C₈H₈D₂O₂): Monitor the transition m/z 141.1 -> 109.1

Data Analysis:

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Workflow for LC-MS Quantification using Deuterated Internal Standard
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Caption: A typical experimental workflow for quantitative analysis.
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Role in Drug Development: The Kinetic Isotope
Effect
The substitution of hydrogen with deuterium can significantly impact a drug's metabolic fate.

This phenomenon, the deuterium kinetic isotope effect (KIE), arises because the carbon-

deuterium (C-D) bond has a lower zero-point energy and is stronger than a carbon-hydrogen

(C-H) bond.[3] Consequently, more energy is required to break a C-D bond.

Many drug metabolism reactions, particularly those mediated by cytochrome P450 (CYP)

enzymes, involve the cleavage of a C-H bond as the rate-determining step.[3] By strategically

placing deuterium at a metabolically vulnerable site, such as the benzylic position in (4-

Methoxyphenyl)methanol, the rate of metabolism can be slowed. This can lead to several

potential therapeutic benefits, including:

Increased drug exposure (AUC)

Longer half-life

Reduced formation of potentially toxic metabolites

Lower required dosage[15]
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Conceptual Diagram of the Kinetic Isotope Effect on Metabolism
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Caption: How deuteration can slow the rate of drug metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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